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Compound of Interest

Compound Name: Isobutylbenzene

Cat. No.: B155976 Get Quote

An In-depth Technical Guide to Isobutylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and safety protocols for isobutylbenzene. The information is curated for

professionals in research and development, with a focus on delivering precise, actionable data.

Introduction
Isobutylbenzene (IUPAC name: (2-Methylpropyl)benzene) is an aromatic hydrocarbon

consisting of a benzene ring substituted with an isobutyl group.[1][2] It is a colorless liquid with

a characteristic aromatic odor.[2][3] This compound serves as a crucial intermediate in various

industrial syntheses, most notably in the pharmaceutical sector for the production of the non-

steroidal anti-inflammatory drug (NSAID) Ibuprofen.[1][2][3] It is also utilized in the fragrance

industry.[1][3][4]

Chemical Structure and Identification
The structure of isobutylbenzene is fundamental to its chemical behavior. The presence of the

benzene ring and the branched alkyl chain dictates its reactivity and physical properties.

Caption: Chemical structure of Isobutylbenzene.

Table 1: Chemical Identifiers for Isobutylbenzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b155976?utm_src=pdf-interest
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0328155.htm
https://en.wikipedia.org/wiki/Isobutylbenzene
https://en.wikipedia.org/wiki/Isobutylbenzene
https://vinatiorganics.com/speciality-aromatics/iso-butyl-benzene-ibb-cas-538-93-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0328155.htm
https://en.wikipedia.org/wiki/Isobutylbenzene
https://vinatiorganics.com/speciality-aromatics/iso-butyl-benzene-ibb-cas-538-93-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0328155.htm
https://vinatiorganics.com/speciality-aromatics/iso-butyl-benzene-ibb-cas-538-93-2/
https://wap.guidechem.com/encyclopedia/isobutylbenzene-dic4900.html
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 538-93-2[3][5]

IUPAC Name (2-Methylpropyl)benzene[2][3]

Synonyms 2-Methyl-1-phenylpropane[5]

Molecular Formula C₁₀H₁₄[2][5]

Molecular Weight 134.22 g/mol [5]

SMILES CC(C)Cc1ccccc1[6]

InChI Key KXUHSQYYJYAXGZ-UHFFFAOYSA-N[6]

EC Number 208-706-2

Physicochemical Properties
The physical and chemical properties of isobutylbenzene are well-documented and essential

for its handling, storage, and application in synthesis.

Table 2: Physical Properties of Isobutylbenzene
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Property Value

Appearance Clear, colorless liquid[1][3]

Melting Point -51 °C[1][6]

Boiling Point 170 °C at 736 mmHg[1][6]

Density 0.853 g/mL at 25 °C[1][6]

Refractive Index (n20/D) 1.486[1][6]

Vapor Pressure 4.2 mmHg at 37.7 °C[6]

Flash Point 48.1 °C (closed cup)

Autoignition Temperature 427 °C (800.6 °F)[7]

Solubility
Insoluble in water; soluble in ethanol, ether,

benzene, and acetone[1][3]

Table 3: Spectroscopic Data Summary

Technique Key Features and Peaks

¹H NMR

Spectrum shows characteristic peaks for the

aromatic protons and the isobutyl group protons.

[8][9]

¹³C NMR

Provides data on the carbon skeleton,

distinguishing between aromatic and aliphatic

carbons.

Mass Spectrometry (MS)

Molecular ion peak (M+) at m/z 134. Major

fragment ions at m/z 91 (tropylium ion) and 43

(isopropyl cation).[10][11][12]

Infrared (IR) Spectroscopy

Shows C-H stretching for aromatic and aliphatic

groups, and C=C stretching for the benzene

ring.[10][12]
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Experimental Protocols
The synthesis of isobutylbenzene can be achieved through several established methods.

Below are detailed protocols for two common laboratory-scale syntheses.

This method involves the reduction of a ketone to an alkane. It is a reliable method for

producing isobutylbenzene from isobutyrophenone.[13]

Materials:

Isobutyrophenone

Hydrazine hydrate

Potassium hydroxide (or other strong base)

Glycerol (as a sustainable solvent alternative)[13]

Reflux apparatus

Separatory funnel

Distillation apparatus

Procedure:

Combine isobutyrophenone, hydrazine hydrate, and crushed potassium hydroxide in a

round-bottom flask equipped with a reflux condenser.

Use glycerol as the solvent.[13]

Heat the reaction mixture to reflux, typically between 149-155 °C, for a duration of three

hours.[1][13]

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

After completion, allow the mixture to cool to room temperature.
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Perform an aqueous workup: Pour the mixture into a separatory funnel, add water and an

organic solvent (e.g., diethyl ether) to extract the product.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure.

Purify the crude isobutylbenzene by distillation to obtain a colorless oil. A yield of

approximately 51-55% can be expected.[1][13]

This protocol describes a modern cross-coupling approach using an iron catalyst.[13]

Materials:

1,3-Bis-(2,6-diisopropylphenyl)imidazolium chloride (NHC ligand)

Iron(II) chloride tetrahydrate (FeCl₂·4H₂O)

Chlorobenzene

Isobutylmagnesium chloride (2 M solution in THF)

Anhydrous Tetrahydrofuran (THF)

Pentane

1 M Hydrochloric acid (HCl)

Schlenk line or glovebox for inert atmosphere

Magnetic stir bars, vials, syringes

Procedure:

Catalyst Preparation:

In a vial (Vial 1) under an argon atmosphere, add 1,3-Bis-(2,6-

diisopropylphenyl)imidazolium chloride (0.1 mmol).[13]
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In a separate vial (Vial 2) under argon, add FeCl₂·4H₂O (0.05 mmol).[13]

To Vial 2, add chlorobenzene (1 mmol) via syringe.[13]

Reaction Setup:

To Vial 1, add anhydrous THF (10.5 mL) followed by isobutylmagnesium chloride solution

(1.5 mL, 3 mmol) while stirring.[13]

Heat Vial 1 in an oil bath at 70 °C for 10 minutes.[13]

Coupling Reaction:

Transfer the contents of Vial 1 to Vial 2 via syringe.

Place Vial 2 in the 70 °C oil bath and stir for 3 hours.[13]

Workup and Purification:

Cool the reaction to room temperature.

Pour the reaction mixture into a separatory funnel containing 15 mL of 1 M HCl and 15 mL

of pentane.[13]

Separate the layers and wash the organic (pentane) layer with water (15 mL) and then

brine (15 mL).[13]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the

solvent in vacuo.[13]

Purify the resulting crude oil by distillation to yield isobutylbenzene as a colorless oil

(expected yield ~92%).[13]
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Catalyst & Reagent Preparation

Reaction & Purification

Vial 1:
NHC Ligand + THF

+ iBuMgCl

Heat Vial 1
(70°C, 10 min)

Vial 2:
FeCl₂·4H₂O + Chlorobenzene

Transfer Vial 1 contents
to Vial 2

Heat Vial 2
(70°C, 3 hr)

Aqueous Workup
(HCl, Pentane, H₂O, Brine)

Dry, Concentrate
& Distill

Pure Isobutylbenzene

Click to download full resolution via product page

Caption: Workflow for Iron-Catalyzed Synthesis of Isobutylbenzene.
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Safety and Handling
Isobutylbenzene is a flammable liquid and requires careful handling to prevent ignition and

exposure.[2][7]

Table 4: GHS Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquid GHS02 Warning
H226: Flammable

liquid and vapor[2][14]

Aspiration Hazard GHS08 Danger

H304: May be fatal if

swallowed and enters

airways[2][15]

Skin Irritation GHS07 Warning
H315: Causes skin

irritation[2][14]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation[2][14]

Aquatic Hazard GHS09 Warning

H410: Very toxic to

aquatic life with long

lasting effects

Handling and Storage Protocols:

Ventilation: Use only in a well-ventilated area or outdoors.[15][16] Facilities should be

equipped with explosion-proof ventilation.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking.[7][15][16] Use non-sparking tools and take precautionary measures against static

discharge.[7][15][17]

Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective

gloves, and protective clothing to prevent skin exposure.[7][14] In case of inadequate

ventilation, wear respiratory protection.[17]
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Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[7][15]

Keep containers tightly closed and sealed when not in use.[15][16] Ground and bond

containers during material transfer.[7]

Spill Response: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and

place in a suitable container for disposal.[7][16] Prevent runoff into waterways.[7]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[14][16]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[14]

[16]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[14][17]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician

immediately.[14][16]

This guide is intended for informational purposes for qualified professionals. Always consult the

most current Safety Data Sheet (SDS) before handling isobutylbenzene.[7][14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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